Cas no 1197-07-5 (2-Cyclohexen-1-ol,2-methyl-5-(1-methylethenyl)-, (1R,5S)-rel-)

• Product Name: 2-Cyclohexen-1-ol,2-methyl-5-(1-methylethenyl)-, (1R,5S)-rel-
• CAS No: 1197-07-5
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 117489
• PubChem ID: 94221
• Update Time: 2025-04-18

2-Cyclohexen-1-ol,2-methyl-5-(1-methylethenyl)-, (1R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-ol,2-methyl-5-(1-methylethenyl)-, (1R,5S)-rel-
• (-)-cis-Carveol
• (E)-carveol,(E)-p-mentha-6,8-dien-2-ol,trans-1-methyl-4-isoprpenyl-6-cyclohexen-2-ol
• (E)-Carveol
• 2-Cyclohexen-1-ol, 2-methyl-5-(1-methylethenyl)-, trans-
• 2R,4R-p-Mentha-6,8-dien-2-ol
• 5-Isopropenyl-2-methyl-2-cyclohexen-1-ol, trans-
• p-Mentha-6,8-dien-2-ol, trans-
• t-Carveol
• trans-2-Methyl-5-[1-methylethenyl]-2-cyclohexen-1-ol
• trans-Carveole
• trans-Mentha-1,8-dien-2-ol
• trans-Mentha-1,8-dien-6-ol
• trans-p-Mentha-1,8-dien-6-ol
• 2-CYCLOHEXEN-1-OL, 2-METHYL-5-(1-METHYLETHENYL)-, (1S-TRANS)-
• UNII-W241K84ZSQ
• trans-Carveol
• Carveol, trans-
• NS00082130
• L-TRANS-CARVEOL
• trans-(-)-carveol
• CHEMBL1907992
• (-)-trans-Carveol
• Carveol, trans-(+/-)-
• CARVEOL, L-TRANS-
• (.+/-.)-trans-Carveol
• EINECS 218-268-4
• (1S,5R)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol
• 2-Cyclohexen-1-ol, 2-methyl-5-(1-methylethenyl)-, (1S,5R)-
• LMPR0102090005
• W241K84ZSQ
• 2102-58-1
• DTXSID601036406
• FEMA NO. 2247, (-)-TRANS-
• (-) Carveol
• (1S,5R)-carveol
• Carveol, trans-(-)-
• Q27089409
• (4R,6S)-p-mentha-1,8-dien-6-ol
• CHEBI:15389
• DTXSID60883795
• 1197-07-5
• (-)-(4R,6S)-CARVEOL
• (1S,5R)-2-methyl-5-prop-1-en-2-ylcyclohex-2-en-1-ol
• (+/-)-trans-carveol
• 9182105Y3R
• SCHEMBL564464
• C00964
• (2S)-trans-p-mentha-6,8-dien-2-ol
• (-)-(4R,6S)-trans-carveol
• P-MENTHA-6,8-DIEN-2-OL, (2S,4R)-(-)-
• (4R,6S)-trans-carveol
• CARVEOL, (-)-TRANS-
• 2-Cyclohexen-1-ol, 2-methyl-5-(1-methylethenyl)-, (1R,5S)-rel-
• UNII-9182105Y3R

• Inchi： 1S/C10H16O/c1-7(2)9-5-4-8(3)10(11)6-9/h4,9-11H,1,5-6H2,2-3H3/t9-,10+/m1/s1
• InChI Key： BAVONGHXFVOKBV-ZJUUUORDSA-N
• SMILES： O[C@@H]1C(C)=CC[C@@H](C(=C)C)C1

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 2.27970